Cas no 951386-14-4 (1-(methylsulfanyl)-4-(2-nitroethyl)benzene)

• Product Name: 1-(methylsulfanyl)-4-(2-nitroethyl)benzene
• CAS No: 951386-14-4
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5933200
• PubChem ID: 102472452
• Update Time: 2025-10-31

1-(methylsulfanyl)-4-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(methylthio)-4-(2-nitroethyl)-
• 1-(methylsulfanyl)-4-(2-nitroethyl)benzene
• 951386-14-4
• CHEMBL4277985
• DTXSID001283033
• EN300-1825999
• 1-(Methylthio)-4-(2-nitroethyl)benzene

• Inchi： 1S/C9H11NO2S/c1-13-9-4-2-8(3-5-9)6-7-10(11)12/h2-5H,6-7H2,1H3
• InChI Key： JWAZCXVXGYZBRZ-UHFFFAOYSA-N
• SMILES： C1(SC)=CC=C(CC[N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 337.8±35.0 °C(Predicted)
• pka: 8.14±0.10(Predicted)

Additional information on 1-(methylsulfanyl)-4-(2-nitroethyl)benzene

1-(methylsulfanyl)-4-(2-nitroethyl)benzene: A Comprehensive Overview

1-(methylsulfanyl)-4-(2-nitroethyl)benzene, also known by its CAS number 951386-14-4, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a methylsulfanyl group and a 2-nitroethyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 1-(methylsulfanyl)-4-(2-nitroethyl)benzene typically involves multi-step organic reactions, often utilizing coupling agents or substitution reactions to introduce the desired functional groups onto the benzene ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of this compound.

One of the most notable applications of 1-(methylsulfanyl)-4-(2-nitroethyl)benzene is in the development of novel pharmaceutical agents. The methylsulfanyl group is known to exhibit antioxidant properties, while the nitroethyl group can act as a nitrating agent under specific conditions. These characteristics make the compound a promising candidate for drug design targeting various therapeutic areas, such as anti-inflammatory agents or neuroprotective drugs. Recent studies have explored its potential as a precursor for bioactive molecules with improved pharmacokinetic profiles.

In the field of agrochemistry, 1-(methylsulfanyl)-4-(2-nitroethyl)benzene has shown promise as an intermediate in the synthesis of pesticides and herbicides. Its ability to undergo various transformations, such as nitration and sulfonation, allows for the creation of derivatives with enhanced efficacy against agricultural pests. Researchers have also investigated its role in developing eco-friendly agrochemicals that minimize environmental contamination.

The electronic properties of 1-(methylsulfanyl)-4-(2-nitroethyl)benzene make it an interesting candidate for materials science applications. For example, its conjugated system can be exploited in the design of organic semiconductors or light-emitting materials. Recent breakthroughs in nanotechnology have highlighted its potential as a building block for constructing advanced materials with tailored electronic properties.

From a structural standpoint, 1-(methylsulfanyl)-4-(2-nitroethyl)benzene exhibits a planar geometry due to the aromaticity of the benzene ring. The methylsulfanyl group (-SMe) contributes to the molecule's stability by delocalizing electrons through resonance effects, while the nitro group (-NO₂) introduces electron-withdrawing characteristics that influence reactivity. This balance of electron-donating and withdrawing groups makes the compound highly versatile in chemical transformations.

Recent research has focused on understanding the photophysical properties of 1-(methylsulfanyl)-4-(2-nitroethyl)benzene, particularly its fluorescence behavior under different conditions. Studies have shown that subtle modifications to its structure can significantly alter its emission spectra, opening new avenues for its application in sensing technologies and optoelectronic devices.

In summary, 1-(methylsulfanyl)-4-(2-nitroethyl)benzene (CAS No 951386-14-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.